Cas no 1804370-25-9 (5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1804370-25-9
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4855592
• Update Time: 2025-05-21

5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-1-3-4(11)2-12-7(13(14)15)5(3)6(9)10/h2,6H,1,11H2
• InChI Key： IWMGZFGMUGQILB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine

5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

The compound 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804370-25-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its pyridine ring, which is substituted with an amino group at position 5, a chloromethyl group at position 4, a difluoromethyl group at position 3, and a nitro group at position 2. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The presence of the nitro group at position 2 facilitates redox reactions, enabling the molecule to serve as an oxidizing agent in certain chemical processes. Additionally, the amino and chloromethyl groups provide sites for further functionalization, allowing for the creation of derivatives with tailored properties.

The synthesis of 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine involves a multi-step process that typically begins with the nitration of a suitable pyridine derivative. This is followed by successive substitutions to introduce the amino, chloromethyl, and difluoromethyl groups. The precise control of reaction conditions is crucial to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

In terms of applications, 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine has shown promise in the field of medicinal chemistry. Its structure resembles certain bioactive molecules, suggesting potential use as a lead compound in drug discovery programs. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. The nitro group's ability to undergo reduction reactions makes it particularly interesting for designing prodrugs that can be activated under specific physiological conditions.

Moreover, 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine has been utilized in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The molecule's ability to coordinate with metal ions through its nitrogen atoms enables the formation of porous structures with applications in gas storage and catalysis. Recent research has focused on optimizing these materials' stability and surface area by modifying the substituents on the pyridine ring.

From an environmental perspective, understanding the fate and behavior of 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine in various ecosystems is critical. Studies have shown that this compound undergoes degradation under UV light or in the presence of microbial communities. However, further research is needed to assess its potential impact on aquatic life and soil health.

In conclusion, 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804370-25-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure allows for diverse chemical transformations, making it an invaluable tool in modern synthetic chemistry. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.